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Compound of Interest

Compound Name: 4-Bromo-6-methyl-1H-indole

Cat. No.: B1292435 Get Quote

This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential applications of 4-Bromo-6-methyl-1H-indole, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical Properties
4-Bromo-6-methyl-1H-indole is a halogenated indole derivative. The presence of the bromine

atom and the methyl group on the indole scaffold significantly influences its chemical reactivity

and biological activity.

Property Value Reference

Molecular Formula C9H8BrN [1]

Molecular Weight 210.07 g/mol [1][2][3]

CAS Number 885520-48-9 [1]

Experimental Protocols
Detailed experimental procedures for the synthesis and handling of 4-Bromo-6-methyl-1H-
indole are crucial for its application in research and development.

Synthesis of 4-Bromo-6-methyl-1H-indole:
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A common synthetic route to 4-Bromo-6-methyl-1H-indole involves the Fischer indole

synthesis. The general workflow for such a synthesis is outlined below.

DOT Script for Synthesis Workflow:

Starting Materials:
(4-bromophenyl)hydrazine
and 5-methyl-2-pentanone

Fischer Indole Synthesis
(Acid Catalyst, Heat)

1.
Reaction Work-up:

Quenching, Extraction,
Washing

2. Purification:
Column Chromatography

3. Final Product:
4-Bromo-6-methyl-1H-indole

4.

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Bromo-6-methyl-1H-indole.

Detailed Methodology:

Reaction Setup: (4-bromophenyl)hydrazine hydrochloride and 5-methyl-2-pentanone are

combined in a suitable solvent, such as ethanol or acetic acid.

Acid Catalysis: A strong acid, like sulfuric acid or polyphosphoric acid, is added to catalyze

the reaction.

Heating: The reaction mixture is heated to reflux for several hours to facilitate the cyclization

and formation of the indole ring.

Work-up: Upon completion, the reaction is cooled and neutralized. The product is then

extracted into an organic solvent (e.g., ethyl acetate), washed with brine, and dried over

anhydrous sodium sulfate.

Purification: The crude product is purified by column chromatography on silica gel to yield

pure 4-Bromo-6-methyl-1H-indole.

Handling and Storage:

4-Bromo-6-methyl-1H-indole should be stored in a cool, dry, and dark place under an inert

atmosphere to prevent degradation.[1] Standard laboratory safety precautions, including the

use of personal protective equipment, should be followed when handling this compound.
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Potential Signaling Pathway Involvement
While specific signaling pathways involving 4-Bromo-6-methyl-1H-indole are not extensively

documented, its structural similarity to other bromoindoles suggests potential interactions with

pathways regulated by kinases, such as Glycogen Synthase Kinase 3 (GSK-3). 4-Bromoindole,

a related compound, has been studied for its potential as a GSK-3 inhibitor.[4]

DOT Script for a Hypothetical Signaling Pathway:

External Signal

Receptor Activation

GSK-3

activates

Downstream Targets
(e.g., Tau, β-catenin)

phosphorylates

4-Bromo-6-methyl-1H-indole
(Hypothetical Inhibitor)

inhibits

Cellular Response

Click to download full resolution via product page

Caption: Hypothetical inhibition of the GSK-3 signaling pathway.

This guide serves as a foundational resource for the study and application of 4-Bromo-6-
methyl-1H-indole. Further research is necessary to fully elucidate its biological activities and

potential therapeutic uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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